![molecular formula C18H19NO3S2 B6429296 methyl 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzoate CAS No. 1704559-45-4](/img/structure/B6429296.png)
methyl 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzoate
Description
Methyl 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzoate (MT2TCB) is an organic compound that has been studied for its potential use in various scientific research applications. MT2TCB is a derivative of thiophenylbenzoic acid, which is a common starting material for the synthesis of various thiophene derivatives. MT2TCB has been studied for its potential uses in various scientific research applications, including as a potential drug target and as a potential substrate for the synthesis of other compounds.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties . They are effective compounds with respect to their biological and physiological functions such as:
- Anti-inflammatory : Thiophene derivatives have been found to have anti-inflammatory properties .
- Anti-psychotic : They have also been used in the treatment of psychotic disorders .
- Anti-arrhythmic : These compounds have been used to treat irregular heartbeats .
- Anti-anxiety : Thiophene derivatives have been used in the treatment of anxiety disorders .
- Anti-fungal : They have been found to have anti-fungal properties .
- Antioxidant : Thiophene derivatives have been found to have antioxidant properties .
- Estrogen receptor modulating : They have been used in the treatment of estrogen-related disorders .
- Anti-mitotic : These compounds have been used in the treatment of cell division disorders .
- Anti-microbial : Thiophene derivatives have been found to have anti-microbial properties .
- Kinases inhibiting : They have been used in the treatment of kinase-related disorders .
- Anti-cancer : Thiophene derivatives have been found to have anti-cancer properties .
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science . They play a prominent role in the advancement of organic semiconductors , organic field-effect transistors (OFETs) , and in the fabrication of organic light-emitting diodes (OLEDs) .
Corrosion Inhibitors
Thiophene derivatives are used as corrosion inhibitors in industrial chemistry . They help protect metal surfaces from corrosion, which is a major issue in many industries.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Organic semiconductors are used in a variety of applications, including solar cells, light-emitting diodes, and transistors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . OFETs are used in a variety of electronic devices, including displays, sensors, and memory devices.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . OLEDs are used in a variety of applications, including displays for televisions, smartphones, and computer monitors.
properties
IUPAC Name |
methyl 2-(7-thiophen-2-yl-1,4-thiazepane-4-carbonyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3S2/c1-22-18(21)14-6-3-2-5-13(14)17(20)19-9-8-16(24-12-10-19)15-7-4-11-23-15/h2-7,11,16H,8-10,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBFKDCZSCPBDPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C(=O)N2CCC(SCC2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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